Methyl (1S,2R,3R,4R,6S)-5-Oxotricyclo[2.2.1.02,6]heptane-3-carboxylate

• IUPAC Name: methyl 5-oxotricyclo[2.2.1.02,6]heptane-3-carboxylate
• InChI: InChI=1S/C9H10O3/c1-12-9(11)7-4-2-3-5(7)6(3)8(4)10/h3-7H,2H2,1H3
• InChI Key: JSISJOWGBCKCEN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C2CC3C1C3C2=O
• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol

Description

The compound “(1s,2R,4r,6S)-1,7,7-Trimethyltricyclo [2.2.1.0^2,6]heptane” has a molecular formula of CH and an average mass of 136.234 Da. Another related compound, “2,3-Dimethyltricyclo[2.2.1.02,6]heptane-3-carboxylic acid”, has a molecular weight of 166.2170.

. The structure of “2,3-Dimethyltricyclo[2.2.1.02,6]heptane-3-carboxylic acid” is also available.

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Scientific Research Applications

• Synthesis Approaches : Research has been conducted on the synthesis of structurally related compounds using enantiomerically pure forms. For example, the synthesis of methyl 2-exo-cyano-3-exo-phenyl-5,6-endo (or exo)-epoxybicyclo[2.2.1]heptane-2-endo-carboxylates in enantiomerically pure form was achieved starting from endo-cycloadducts of asymmetric Diels-Alder reactions (Cativiela, Avenoza, & Peregrina, 1993). This showcases the complex methodologies involved in synthesizing such compounds, which can have implications for developing new materials or drugs.

• Structural Insights : The crystal structure of a stereoisomer of 5-oxotricyclo[2.2.1.02,6]heptane-3-carboxylic acid was determined, providing valuable information on the molecular configuration and potential reactivity of these compounds (Fortier et al., 1979). Understanding the crystal structure aids in comprehending the chemical behavior and potential applications of these compounds in synthesis and material design.

• Chemical Transformations : The compound has been involved in various chemical transformations, illustrating its versatility in organic synthesis. For instance, uncommon transformations of methyl (1S,2S,3R,4R)-2,3-isopropylidenedioxy-5-iodomethyl-2-tetrahydrofurylacetate under treatment with bases were explored, leading to different products depending on the base applied, demonstrating the compound's reactivity and potential for creating diverse chemical structures (Ivanova et al., 2006).

• Regioselective Cycloaddition : Research into regioselective cycloaddition of C-Aryl- and C-Carbamoylnitrones to methyl 2-Benzylidenecyclopropanecarboxylate resulted in substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates, showcasing the compound's utility in creating novel structures with potential applications in medicinal chemistry and material science (Molchanov & Tran, 2013).

• Microwave-Assisted Synthesis : The microwave-assisted synthesis of methyl (1S,2R,4S,5S)-7-aza-5-hydroxybicyclo[2.2.1]heptane-2-carboxylate through an unexpected stereoselective substitution reaction indicates the potential for rapid and efficient synthesis methods, which can be beneficial in pharmaceutical manufacturing and research (Onogi, Higashibayashi, & Sakurai, 2012).